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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334

(Ethoxymethoxy)cyclododecane, a synthetic fragrance ingredient, is valued in the cosmetic
and perfume industry for its unique and persistent woody and amber scent profile. This
technical guide provides an in-depth overview of its molecular structure, physicochemical
properties, and available toxicological data, aimed at researchers, scientists, and professionals
in drug development and material science.

Molecular Structure and Identification

(Ethoxymethoxy)cyclododecane is characterized by a cyclododecane ring functionalized with
an ethoxymethoxy group. Its chemical identity is well-established through various nomenclature
systems.

Key Identifiers:

o |[UPAC Name: (Ethoxymethoxy)cyclododecane[1]
e CAS Number: 58567-11-6[1][2][3][4][5][6]

e Molecular Formula: C1sH3002[2][4][5]

e Synonyms: Boisambrene forte, Formaldehyde cyclododecyl ethyl acetal,
Ethoxycyclododecyloxymethane[2][3][5]

The molecular structure consists of a large, flexible 12-membered carbon ring, which
contributes to its lipophilicity and low volatility. The ether linkages in the side chain provide sites
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for potential hydrogen bonding and influence its solubility characteristics.

Caption: Molecular Structure of (Ethoxymethoxy)cyclododecane.

Physicochemical Properties

The physical and chemical properties of (Ethoxymethoxy)cyclododecane are summarized in
the table below. These properties are crucial for its application in fragrance formulations and for
understanding its environmental fate and transport.

Property Value Reference
Molecular Weight 242.40 g/mol [1112][4]
Appearance Liquid [51[7]

Color Colorless [7]

Density 0.89 g/cm?3 [2][5]
Boiling Point 287.3 °C at 760 mmHg [2]

Flash Point 85.3°C [2][5]
Refractive Index 1.451 [2][5]
Water Solubility Very low (predicted)

LogP (XLogP3-AA) 5.5 [1][3]

Synthesis and Manufacturing

While detailed, step-by-step experimental protocols for the industrial synthesis of
(Ethoxymethoxy)cyclododecane are proprietary, the general chemical pathway is understood
to involve the reaction of cyclododecanol with formaldehyde and ethanol, or their equivalents,
to form the ethoxymethyl ether. The production involves a meticulous chemical synthesis
process that starts with the reaction of formaldehyde with cyclodecyl ethyl acetal under
controlled conditions.[8] This process is designed to be efficient and to yield a product of high
purity suitable for use in consumer products.
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Below is a generalized workflow for the synthesis and quality control of
(Ethoxymethoxy)cyclododecane.

Synthesis Stage

Cyclododecanol +
Formaldehyde + Ethanol

'

Acid-Catalyzed Acetal Formation

'

Crude (Ethoxymethoxy)cyclododecane

Purificativon Stage

Distillation / Chromatography

'

Purified Product

QualityvControI

Spectroscopic Analysis
(GC-MS, IR, NMR)

'

Final Product

Click to download full resolution via product page
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Caption: Generalized Synthesis and Quality Control Workflow.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of
(Ethoxymethoxy)cyclododecane are not publicly available. However, a general approach to
its characterization would involve standard analytical techniques.

General Characterization Methodology:

o Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and identify any
potential byproducts. A non-polar column would be suitable, with a temperature gradient to
separate components. The mass spectrum would be expected to show a molecular ion peak
corresponding to its molecular weight and characteristic fragmentation patterns.

« Infrared (IR) Spectroscopy: To confirm the presence of key functional groups. Expected
signals would include C-O-C ether stretches and C-H alkane stretches.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the overall structure, with chemical shifts and coupling patterns corresponding to the
cyclododecane ring and the ethoxymethoxy side chain.

Biological Activity and Safety Assessment

The primary biological relevance of (Ethoxymethoxy)cyclododecane relates to its safety
assessment as a fragrance ingredient. It is not known to be involved in any specific biological
signaling pathways. The Research Institute for Fragrance Materials (RIFM) has conducted a
safety assessment and concluded that it is safe for its intended use in fragrance products.

Summary of Toxicological Data:
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Endpoint

Result

Genotoxicity

Does not present a concern for genotoxic
potential. A positive result was noted in the
BlueScreen assay in the presence of S9
metabolic activation, but this occurred with

cytotoxicity.[2]

Clastogenicity

Considered non-clastogenic in an in vitro

micronucleus test.[2]

Skin Sensitization

May cause an allergic skin reaction.[1]

Skin Irritation

Causes skin irritation.[1]

Phototoxicity/Photoallergenicity

Not expected to be phototoxic or

photoallergenic.[2]

Systemic Toxicity (Repeated Dose)

The Margin of Exposure (MOE) is considered

adequate at current use levels.[2]

The following diagram illustrates the logical flow of a typical safety assessment for a fragrance

ingredient.
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Ris CharacterW
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:
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Consumer Use Patterns
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Caption: Logical Flow of a Fragrance Ingredient Safety Assessment.

While (Ethoxymethoxy)cyclododecane itself has a well-defined toxicological profile, it is
worth noting that other compounds containing a cyclododecane moiety have been investigated
for various biological activities, such as antioxidant and antimicrobial properties. However,
these activities have not been reported for (Ethoxymethoxy)cyclododecane.

Conclusion

(Ethoxymethoxy)cyclododecane is a synthetic fragrance ingredient with a well-characterized
molecular structure and physicochemical properties. Its primary application is in the cosmetics
industry, where it imparts a desirable woody and amber fragrance. While detailed experimental
protocols for its synthesis are proprietary, the general synthetic pathway is understood. The
safety of (Ethoxymethoxy)cyclododecane has been assessed, and it is considered safe for
its intended use, with some potential for skin irritation and sensitization. There is no current
evidence to suggest its involvement in specific biological signaling pathways relevant to drug
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development. This technical guide provides a summary of the publicly available scientific
information on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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